Cas no 2137606-48-3 (Carbamic acid, N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester)
Carbamic acid, N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C11H17N3O3/c1-7(15)8-6-9(14(5)13-8)12-10(16)17-11(2,3)4/h6H,1-5H3,(H,12,16)
- InChI Key: HNBJNFQJTLMPKN-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1N(C)N=C(C(C)=O)C=1
Carbamic acid, N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-799808-0.05g |
tert-butyl N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)carbamate |
2137606-48-3 | 95.0% | 0.05g |
$827.0 | 2025-02-21 | |
| Enamine | EN300-799808-0.1g |
tert-butyl N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)carbamate |
2137606-48-3 | 95.0% | 0.1g |
$867.0 | 2025-02-21 | |
| Enamine | EN300-799808-0.25g |
tert-butyl N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)carbamate |
2137606-48-3 | 95.0% | 0.25g |
$906.0 | 2025-02-21 | |
| Enamine | EN300-799808-0.5g |
tert-butyl N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)carbamate |
2137606-48-3 | 95.0% | 0.5g |
$946.0 | 2025-02-21 | |
| Enamine | EN300-799808-1.0g |
tert-butyl N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)carbamate |
2137606-48-3 | 95.0% | 1.0g |
$986.0 | 2025-02-21 | |
| Enamine | EN300-799808-2.5g |
tert-butyl N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)carbamate |
2137606-48-3 | 95.0% | 2.5g |
$1931.0 | 2025-02-21 | |
| Enamine | EN300-799808-5.0g |
tert-butyl N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)carbamate |
2137606-48-3 | 95.0% | 5.0g |
$2858.0 | 2025-02-21 | |
| Enamine | EN300-799808-10.0g |
tert-butyl N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)carbamate |
2137606-48-3 | 95.0% | 10.0g |
$4236.0 | 2025-02-21 |
Carbamic acid, N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on Carbamic acid, N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester
Research Briefing on Carbamic acid, N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester (CAS: 2137606-48-3)
Carbamic acid, N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester (CAS: 2137606-48-3) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole core and tert-butyl carbamate moiety, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its role as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition and protein-protein interactions.
A significant focus of current research involves the compound's utility in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The structural features of Carbamic acid, N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester make it a promising scaffold for designing selective kinase inhibitors. Recent publications highlight its use in the synthesis of analogs that exhibit potent inhibitory activity against specific kinases, such as JAK and PI3K families, which are key targets in oncology.
In addition to its role in kinase inhibition, this compound has also been explored for its potential in prodrug design. The tert-butyl carbamate group serves as a protective moiety that can be cleaved under physiological conditions, releasing the active drug molecule. This property has been leveraged in recent studies to improve the pharmacokinetic profiles of therapeutic agents, enhancing their bioavailability and reducing off-target effects. For instance, researchers have reported the successful incorporation of this compound into prodrugs for antiviral and anti-inflammatory applications.
Methodologically, the synthesis and characterization of Carbamic acid, N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester have been well-documented in recent literature. Advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography have been employed to confirm its structure and purity. Furthermore, computational modeling studies have provided insights into its binding interactions with target proteins, aiding in the rational design of derivatives with improved efficacy and selectivity.
Recent findings also underscore the compound's potential in fragment-based drug discovery (FBDD). Its relatively small size and functional group diversity make it an ideal candidate for screening against protein targets to identify novel binding sites. Several research groups have utilized this approach to discover new lead compounds for challenging targets, such as those involved in neurodegenerative diseases and infectious diseases.
In conclusion, Carbamic acid, N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester (CAS: 2137606-48-3) represents a valuable tool in modern drug discovery. Its versatility as a synthetic intermediate, combined with its potential applications in kinase inhibition, prodrug design, and fragment-based screening, positions it as a compound of significant interest. Ongoing research is expected to further elucidate its therapeutic potential and expand its utility in addressing unmet medical needs.
2137606-48-3 (Carbamic acid, N-(3-acetyl-1-methyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)